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Compound of Interest

p-Chlorobenzyl-p-chlorophenyl!
Compound Name:
sulfoxide

Cat. No.: B164919

Audience: Researchers, scientists, and drug development professionals.

Introduction: The oxidation of sulfides to their corresponding sulfoxides and sulfones represents
a fundamental transformation in organic synthesis. These oxidized sulfur-containing
compounds are crucial intermediates and target molecules in medicinal chemistry and
materials science.[1] Sulfoxides, in particular, are key components in various therapeutic
agents, including anti-ulcer, antibacterial, and antifungal drugs.[2] The selective control of the
oxidation state—stopping at the sulfoxide or proceeding to the sulfone—is a common
challenge.[2] Many available methods can lead to over-oxidation, forming the sulfone as an
undesired byproduct.[2]

This document provides detailed protocols for the selective oxidation of p-chlorobenzyl p-
chlorophenyl sulfide to its corresponding sulfoxide and its further oxidation to the sulfone,
primarily utilizing hydrogen peroxide (H20:2) as a green and efficient oxidant.[2][3]

Reaction Pathway

The oxidation of p-chlorobenzyl p-chlorophenyl sulfide proceeds in two sequential steps. The
initial oxidation converts the sulfide to p-chlorobenzyl p-chlorophenyl sulfoxide. Further
oxidation yields p-chlorobenzyl p-chlorophenyl sulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorophenyl-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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